Cas no 503067-82-1 (3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI))
503067-82-1 structure
Product Name:3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI)
CAS No:503067-82-1
MF:C9H20N2
MW:156.268502235413
CID:1020788
PubChem ID:43315377
Update Time:2025-04-20
3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI)
- 3-Pyrrolidinamine, 1-(1-ethylpropyl)-
- 503067-82-1
- DB-283213
- SB45666
- 1-(Pentan-3-yl)pyrrolidin-3-amine
-
- Inchi: 1S/C9H20N2/c1-3-9(4-2)11-6-5-8(10)7-11/h8-9H,3-7,10H2,1-2H3
- InChI Key: RZQCGPVZOABCIU-UHFFFAOYSA-N
- SMILES: N1(CCC(C1)N)C(CC)CC
Computed Properties
- Exact Mass: 156.162648646g/mol
- Monoisotopic Mass: 156.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.3Ų
3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
503067-82-1 (3-Pyrrolidinamine,1-(1-ethylpropyl)-(9CI)) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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